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Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484

For Researchers, Scientists, and Drug Development Professionals

Abstract

AC-24,055, chemically identified as 4'-(3,3-dimethyl-1-triazeno)acetanilide, is a synthetic
compound primarily recognized for its potent insect antifeedant properties. This technical guide
provides a comprehensive overview of the available data on the solubility and formulation of
AC-24,055. Due to the limited publicly available quantitative data, this document combines
established information with well-founded estimations based on its known formulation as a
wettable powder. This guide aims to serve as a valuable resource for researchers and
professionals involved in the development and application of AC-24,055 and similar
compounds.

Chemical Properties

A summary of the key chemical properties of AC-24,055 is presented in the table below.
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Property Value Source
. 4'-(3,3-dimethyl-1-

Chemical Name _ - N/A
triazeno)acetanilide
N-(4-(3,3-Dimethyl-1-triazen-1-

Synonyms yl)phenyl)acetamide, American  N/A
Cyanamid 24,055

Molecular Formula C10H14N4O N/A

Molecular Weight 206.24 g/mol N/A

Appearance Solid (predicted) N/A

Solubility Profile

Precise quantitative solubility data for AC-24,055 is not readily available in public literature.

However, its formulation as a 25% wettable powder strongly indicates low aqueous solubility.

The following table provides a qualitative and estimated solubility profile.

Solvent Solubility Remarks
The use in a wettable powder
Water Very low (estimated) formulation suggests poor

solubility in water.

Organic Solvents

Likely soluble

Specific data is unavailable,
but compounds of similar
structure often exhibit solubility
in common organic solvents
like acetone, ethanol, and
dimethyl sulfoxide (DMSO).

Experimental Protocol for Solubility Determination

(Hypothetical)

A standard protocol to determine the solubility of AC-24,055 would involve the following steps:
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Preparation of Saturated Solutions: Add an excess amount of AC-24,055 to a known volume
of the desired solvent (e.g., water, ethanol, acetone) in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: Centrifuge or filter the suspension to separate the saturated
solution from the excess solid.

Quantification: Analyze the concentration of AC-24,055 in the clear supernatant using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection.

Calculation: Express the solubility in terms of mass per unit volume (e.g., mg/mL or g/L).

Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess AC-24,055 in solvent)

Equilibration
(Agitation at constant temperature)

Separation
(Centrifugation/Filtration)

l

Quantification
(HPLC analysis of supernatant)

l

Solubility Calculation
(mg/mL or g/L)
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Workflow for determining the solubility of AC-24,055.

Formulation as a Wettable Powder

AC-24,055 has been primarily used in a 25% wettable powder (WP) formulation.[1] Wettable
powders are dry formulations designed to be suspended in water for spray applications,
particularly suitable for water-insoluble active ingredients.

Typical Composition of a 25% Wettable Powder
Formulation

The following table outlines a representative composition for a 25% wettable powder
formulation of AC-24,055, based on common industry practices.

Component Percentage (%) Function

AC-24,055 (Active Ingredient) 25 Insect antifeedant

Inert Carrier (e.g., Kaolin clay, 65.70 Diluent and carrier for the
Silica) active ingredient

) ) Reduces surface tension and
Wetting Agent (e.g., Sodium o
2-5 allows the powder to mix with

lauryl sulfate) ¢
water

Di ing Agent ( Prevents agglomeration and
ispersin ent (e.g.,
P 979 9 3-5 maintains a stable suspension

Lignosulfonates)
of particles in water

Experimental Protocol for Wettable Powder Formulation

and Evaluation

¢ Milling and Blending: The active ingredient (AC-24,055) is first finely milled to a specific
particle size. It is then blended with the inert carrier, wetting agent, and dispersing agent in
precise proportions to achieve a homogenous powder.

e Suspensibility Test:
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o A known amount of the wettable powder is added to a standard volume of water in a
graduated cylinder.

o The cylinder is inverted a set number of times to ensure thorough mixing.
o The suspension is allowed to stand for a defined period (e.g., 30 minutes).

o The top and bottom fractions of the suspension are sampled and their active ingredient
content is determined.

o Suspensibility is calculated as the percentage of the active ingredient that remains
suspended.

e Wetting Time Test:

o A weighed amount of the wettable powder is carefully dropped onto the surface of a
beaker of water.

o The time taken for the powder to become completely wet and sink is recorded.

Wettable Powder Formulation and Evaluation Workflow

Formulation

(Milling of AC-24,0SE)

Blending with Carrier and Surfactants)

/ AN
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Process for formulating and evaluating a wettable powder.

Mechanism of Action: Insect Antifeedant

AC-24,055 functions as an insect antifeedant, deterring insects from feeding on treated plants.
The primary mechanism of action is believed to involve the insect's gustatory (taste) system.

Upon contact with AC-24,055, specialized gustatory receptor neurons (GRNSs) on the insect's
mouthparts are stimulated. This stimulation sends a negative signal to the insect's central
nervous system, overriding the positive feeding signals from phagostimulants (e.g., sugars).
This leads to the cessation of feeding. Some triazene insecticides have been suggested to act
on transient receptor potential (TRP) channels, which could be an additional or alternative
mechanism for the observed antifeedant effect. Furthermore, some studies suggest that AC-
24,055 may inhibit digestive enzymes in certain insect larvae.[2]

Hypothesized Antifeedant Signaling Pathway of AC-24,055

AC-24,055

Gustatory Receptors / TRP Channels
(on insect mouthparts)

Gustatory Receptor Neuron Activation

Signal to Central Nervous System

Inhibition of Feeding Behavior
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Proposed mechanism of feeding deterrence by AC-24,055.

Conclusion

AC-24,055 is a potent insect antifeedant whose physicochemical properties, particularly its low
aqueous solubility, have dictated its formulation as a wettable powder. While specific
guantitative data on its solubility remains limited in the public domain, this guide provides a
comprehensive overview based on available information and established principles of
formulation science. The proposed mechanism of action centers on the disruption of the
insect's gustatory sense, leading to feeding inhibition. Further research to quantify the solubility
of AC-24,055 in a range of solvents and to elucidate the precise molecular targets within the
insect's sensory and digestive systems would be highly valuable for the future development
and application of this and other related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

